Cas no 908580-99-4 (Methyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-furoate)

• Product Name: Methyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-furoate
• CAS No: 908580-99-4
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 2147487
• Update Time: 2023-08-04

Methyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-furoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-furoate
• AVSUZRZMMBBGKN-UHFFFAOYSA-N
• Methyl 5-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-furoate

• Inchi： 1S/C17H19NO5/c1-17(2,3)23-16(20)18-12-7-5-11(6-8-12)13-9-10-14(22-13)15(19)21-4/h5-10H,1-4H3,(H,18,20)
• InChI Key： AVSUZRZMMBBGKN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1=CC=C(C(=O)OC)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Topological Polar Surface Area: 77.8